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Compound of Interest

Compound Name: D-Glucose-13C-2

Cat. No.: B12419836 Get Quote

Technical Guide: D-Glucose-13C-2
For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the molecular properties of D-Glucose-13C-2, an

isotopically labeled form of D-glucose. The incorporation of a carbon-13 isotope at the second

carbon position imparts a specific mass change that is critical for various analytical and

metabolic research applications.

Core Molecular Data
The fundamental properties of D-Glucose-13C-2 are defined by its molecular formula and

weight, which differ from the unlabeled D-glucose due to the presence of the heavier carbon

isotope.

Molecular Formula and Weight Comparison

Compound
Molecular
Formula

Isotopic
Formula

Average
Molecular
Weight ( g/mol
)

Monoisotopic
Mass (Da)

D-Glucose
C₆H₁₂O₆[1][2][3]

[4][5]
¹²C₆H₁₂O₆ 180.16 180.063388

D-Glucose-13C-

2
C₆H₁₂O₆ ¹³C¹²C₅H₁₂O₆ 181.15 181.066743
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Note: The average molecular weight is calculated using the natural abundance of all isotopes.

The monoisotopic mass is calculated using the mass of the most abundant isotope of each

element, except where specified.

Understanding the Isotopic Labeling
D-Glucose-13C-2 is a glucose molecule where the carbon atom at the second position (C-2) is

a carbon-13 (¹³C) isotope instead of the more common carbon-12 (¹²C). Carbon-13 is a stable,

non-radioactive isotope of carbon containing six protons and seven neutrons. This additional

neutron increases the atomic mass of this specific carbon atom to approximately 13.003355

atomic mass units.

The molecular formula remains C₆H₁₂O₆ as the number of atoms of each element does not

change. However, the presence of the heavier isotope results in an increase in the molecule's

overall mass. This precise mass difference is detectable by mass spectrometry, making D-
Glucose-13C-2 a valuable tool for tracer studies in metabolic research.

Experimental Considerations
While this document does not detail specific experimental protocols, it is important to note that

the use of D-Glucose-13C-2 in research, such as in metabolic flux analysis or biomolecular

NMR, relies on the principles of isotope tracing. The distinct mass of the labeled glucose allows

researchers to follow its path through various metabolic pathways and quantify its incorporation

into downstream metabolites. The choice of analytical technique, primarily mass spectrometry

or nuclear magnetic resonance (NMR) spectroscopy, will dictate the specific experimental

setup.

Logical Workflow for Isotopic Analysis
The general workflow for utilizing D-Glucose-13C-2 in a research setting is outlined below.

This logical diagram illustrates the process from introduction of the labeled compound to data

analysis.
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Caption: A generalized workflow for metabolic studies using D-Glucose-13C-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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